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Compound of Interest

Compound Name: 2-Methyloxetan-3-one

Cat. No.: B108529 Get Quote

Disclaimer: Specific safety data for 2-methyloxetan-3-one is not readily available. The

following guidelines are based on the safety profiles of structurally similar compounds, primarily

the parent compound oxetan-3-one. It is crucial to handle this compound with extreme caution

and to perform a thorough risk assessment before use.

Chemical and Physical Properties
2-Methyloxetan-3-one is a substituted four-membered heterocyclic ketone. While specific

experimental data for this compound is limited, its properties can be extrapolated from its

parent compound, oxetan-3-one.

Property
Value (Expected, based on
Oxetan-3-one)

Source

Molecular Formula C4H6O2 N/A

Molecular Weight 86.09 g/mol N/A

Appearance Colorless to light yellow liquid [1]

Boiling Point ~140-150 °C [2]

Flash Point Flammable, expected < 70°F [3]

Solubility Soluble in water [3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b108529?utm_src=pdf-interest
https://www.benchchem.com/product/b108529?utm_src=pdf-body
https://www.benchchem.com/product/b108529?utm_src=pdf-body
https://www.chemscene.com/product/26533-34-6.html
https://www.echemi.com/sds/oxetan-3-ol-pid_Rock21024.html
https://patents.google.com/patent/WO2012101649A1/en
https://patents.google.com/patent/WO2012101649A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Hazard Information
Based on data for oxetan-3-one, 2-methyloxetan-3-one is expected to be a hazardous

substance.[4]

GHS Hazard Classification (Anticipated):

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[4][5][6]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[5]

[6]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[5]

[6]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[5][6]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[5][6]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation[6]

Handling and Storage Protocols
Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical. The following are minimum requirements:
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PPE Specification

Eye Protection Chemical safety goggles and a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber,

neoprene). Inspect gloves prior to use.

Skin and Body Protection

Flame-retardant lab coat and additional

chemical-resistant apron if handling large

quantities.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator with an organic

vapor cartridge is required.

Storage
Proper storage is essential to maintain chemical integrity and prevent hazardous situations.

Condition Requirement

Temperature
Store in a cool, dry, and well-ventilated place

away from heat and direct sunlight.[5][6]

Incompatible Materials
Keep away from strong oxidizing agents, acids,

and bases.[3]

Container

Keep container tightly closed in a dry and well-

ventilated place.[5][6] Ground/bond container

and receiving equipment to prevent static

discharge.[5]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.
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Situation Protocol

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

persists.

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek

immediate medical attention.

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

medical attention if symptoms occur.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Seek

immediate medical attention.

Spill

Evacuate personnel to a safe area. Remove all

sources of ignition. Use spark-proof tools and

explosion-proof equipment. Absorb the spill with

inert material (e.g., vermiculite, sand, or earth)

and place it in a suitable, closed container for

disposal.[7]

Experimental Protocols
General Handling Workflow
The following diagram outlines the general workflow for safely handling 2-methyloxetan-3-one
in a laboratory setting.
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Safe Handling Workflow for 2-Methyloxetan-3-one

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE

Ensure Fume Hood is Operational

Ground/Bond Containers

Transfer Chemical in Fume Hood

Keep Container Tightly Closed

Decontaminate Work Area

Dispose of Waste in Accordance
with Regulations

Remove and Decontaminate PPE

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. echemi.com [echemi.com]

3. WO2012101649A1 - A novel stereospecific synthesis of (-) (2s,3s)-1-dimethylamino-3-(3-
methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]

4. 3-Oxetanone | C3H4O2 | CID 15024254 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. chemos.de [chemos.de]

6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Application Notes and Protocols for 2-Methyloxetan-3-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108529#handling-and-storage-guidelines-for-2-
methyloxetan-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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